An In-depth Technical Guide to the HPE FlexFabric 5945 Switch Series for High-Performance Computing Environments
An In-depth Technical Guide to the HPE FlexFabric 5945 Switch Series for High-Performance Computing Environments
The HPE FlexFabric 5945 Switch Series represents a line of high-density, low-latency Top-of-Rack (ToR) switches engineered for the demanding requirements of modern data centers.[1][2][3][4] For researchers, scientists, and drug development professionals leveraging high-performance computing (HPC) for complex data analysis and simulations, the network infrastructure is a critical component for timely and efficient data processing. This guide provides a detailed technical overview of the HPE FlexFabric 5945 series, focusing on its capabilities to support data-intensive scientific workflows.
Core Capabilities and Performance
The HPE FlexFabric 5945 series is designed to provide high-performance switching to eliminate network bottlenecks in computationally intensive environments. These switches offer a combination of high port density and wire-speed performance, crucial for large-scale data transfers common in genomics, molecular modeling, and other research areas.
Performance Specifications
The following table summarizes the key performance metrics across different models in the HPE FlexFabric 5945 series. This data is essential for designing a network architecture that can handle large datasets and high-speed interconnects between compute and storage nodes.
| Feature | HPE FlexFabric 5945 48SFP28 8QSFP28 (JQ074A) | HPE FlexFabric 5945 2-slot Switch (JQ075A) | HPE FlexFabric 5945 4-slot Switch (JQ076A) | HPE FlexFabric 5945 32QSFP28 (JQ077A) |
| Switching Capacity | 4 Tb/s[5] | 3.6 Tb/s[5] | 6.4 Tb/s[5] | 6.4 Tb/s[5] |
| Throughput | 2024 Mpps[5] | 2024 Mpps[5] | 2024 Mpps[5] | 2024 Mpps[5] |
| Latency | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] | < 1 µs (64-byte packets)[5] |
| MAC Address Table Size | 288K Entries[5] | 288K Entries[5] | 288K Entries[5] | 288K Entries[5] |
| Routing Table Size (IPv4/IPv6) | 324K / 162K Entries[5] | 324K / 162K Entries[5] | 324K / 162K Entries[5] | 324K / 162K Entries[5] |
| Packet Buffer Size | 32 MB | 32MB[5] | 16MB[5] | 32MB[5] |
| Flash Memory | 1 GB[5] | 1 GB[5] | 1GB[5] | 1 GB[5] |
| SDRAM | 8 GB | 8GB[5] | 4GB[5] | 8GB[5] |
Port Configurations
The series offers various models with flexible port configurations to accommodate diverse connectivity requirements, from 10GbE to 100GbE, allowing for the aggregation of numerous servers and high-speed uplinks to the core network.
| Model | I/O Ports and Slots |
| HPE FlexFabric 5945 48SFP28 8QSFP28 (JQ074A) | 48 x 25G SFP28 Ports, 8 x 100G QSFP28 Ports, 2 x 1G SFP ports.[5] Supports up to 80 x 10GbE ports with splitter cables. |
| HPE FlexFabric 5945 2-slot Switch (JQ075A) | 2 module slots, 2 x 100G QSFP28 ports. Supports a maximum of 48 x 10/25 GbE and 4 x 100 GbE ports, or up to 16 x 100 GbE ports.[5] |
| HPE FlexFabric 5945 4-slot Switch (JQ076A) | 4 Module slots, 2 x 1G SFP ports.[5] Supports a maximum of 96 x 10/25 GbE and 8 x 100 GbE ports, or up to 32 x 100 GbE ports.[5] |
| HPE FlexFabric 5945 32QSFP28 (JQ077A) | 32 x 100G QSFP28 ports, 2 x 1G SFP ports.[5] |
Methodologies for Performance Verification
In a research context, it is imperative to validate the performance claims of network hardware. The following methodologies outline standard procedures for testing the key performance indicators of the HPE FlexFabric 5945 switch series.
Experimental Protocol: Latency Measurement
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Objective: To measure the port-to-port latency of the switch for various packet sizes.
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Apparatus:
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Two high-performance servers with network interface cards (NICs) supporting the desired speed (e.g., 100GbE).
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HPE FlexFabric 5945 switch.
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High-precision network traffic generator and analyzer (e.g., Ixia, Spirent).
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Appropriate cabling (e.g., QSFP28 DACs or transceivers with fiber).
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Procedure:
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Connect the two servers to two ports on the 5945 switch.
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Configure the traffic generator to send a stream of packets of a specific size (e.g., 64, 128, 256, 512, 1024, 1518 bytes) from one server to the other.
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The analyzer measures the time from the last bit of the packet leaving the transmitting port to the first bit arriving at the receiving port.
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Repeat the measurement for a statistically significant number of packets to calculate the average latency.
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Vary the packet sizes and traffic rates to characterize the latency under different load conditions.
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Data Analysis: Plot latency as a function of packet size and throughput.
Experimental Protocol: Throughput and Switching Capacity Verification
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Objective: To verify the maximum forwarding rate and non-blocking switching capacity of the switch.
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Apparatus:
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Multiple high-performance servers or a multi-port network traffic generator.
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HPE FlexFabric 5945 switch with all ports to be tested populated with appropriate transceivers.
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Cabling for all connected ports.
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Procedure:
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Connect the traffic generator ports to the switch ports in a full mesh or a pattern that exercises the switch fabric comprehensively.
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Configure the traffic generator to send traffic at the maximum line rate for each port simultaneously. The traffic pattern should be designed to avoid congestion at a single egress port (e.g., a "many-to-many" traffic pattern).
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The analyzer on the receiving ports measures the aggregate traffic received.
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The throughput is calculated in millions of packets per second (Mpps) and the switching capacity in gigabits per second (Gbps) or terabits per second (Tbps).
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Data Analysis: Compare the measured throughput and switching capacity against the manufacturer's specifications. The switch is considered non-blocking if the measured throughput equals the theoretical maximum based on the number of ports and their line rates.
Logical Architecture and Data Flow
Understanding the logical architecture of how the HPE FlexFabric 5945 can be deployed is crucial for network design. The following diagrams illustrate key concepts and a typical deployment scenario.
Caption: High-level data flow within the HPE FlexFabric 5945 switch.
The above diagram illustrates the simplified internal data path of a packet transiting the switch. Upon arrival at an ingress port, the packet processor makes a forwarding decision based on Layer 2 (MAC address) or Layer 3 (IP address) information. The high-speed switch fabric then directs the packet to the appropriate egress port. Packet buffers are utilized to handle temporary congestion.
Caption: Typical Top-of-Rack deployment in a high-performance computing cluster.
This diagram shows the HPE FlexFabric 5945 switches deployed as ToR switches, aggregating connections from servers and storage within a rack and providing high-speed uplinks to the core network. This architecture is common in HPC environments to minimize latency between compute nodes.
Advanced Features for Demanding Environments
The HPE FlexFabric 5945 series is equipped with a range of advanced features that are particularly beneficial for scientific and research computing.
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Virtual Extensible LAN (VXLAN): Support for VXLAN allows for the creation of virtualized network overlays, which can improve flexibility and scalability in large, multi-tenant research environments.[6]
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Intelligent Resilient Fabric (IRF): IRF technology enables multiple 5945 switches to be virtualized and managed as a single logical device.[2] This simplifies network management and improves resiliency, as a failure of one switch in the IRF fabric does not lead to a complete network outage.
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Data Center Bridging (DCB): DCB protocols, including Priority-based Flow Control (PFC) and Enhanced Transmission Selection (ETS), are supported to provide a lossless Ethernet fabric, which is critical for storage traffic such as iSCSI and RoCE (RDMA over Converged Ethernet).[2]
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Low Latency Cut-Through Switching: The switches utilize cut-through switching, which begins forwarding a packet before it is fully received, significantly reducing latency for demanding applications.[6]
Management and Automation
The HPE FlexFabric 5945 series supports a comprehensive set of management interfaces and protocols, including a command-line interface (CLI), SNMP, and out-of-band management.[5][6] For large-scale environments, automation is key. The switches can be managed through HPE's Intelligent Management Center (IMC), which provides a centralized platform for network monitoring, configuration, and automation.
